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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956

Essential Safety and Handling Guide for
Sesamex

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of Sesamex (CAS 51-14-9). Given the limited availability of a

comprehensive Safety Data Sheet (SDS), this information is compiled from available safety
data and best practices for handling chemically related substances.

Hazard Identification and Classification

Sesamex is classified under the Globally Harmonized System (GHS) with the following hazard

designation:
Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Signal Word: Warning

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Sesamex is provided below for
immediate reference.

Property Value

Appearance Straw-colored liquid[2]

Molecular Formula C15H2206[3]

Molecular Weight 298.33 g/mol [2]

Boiling Point 137-141 °C at 0.08 mmHg[2]

Solubility Soluble in kerosene, Freon 11, and Freon 12

Personal Protective Equipment (PPE)

Due to the absence of a specific SDS for Sesamex, the following PPE recommendations are
based on general best practices for handling pesticide synergists and benzodioxole

compounds.
Protection Type Recommended Equipment
Eye/Face Protection Chemical safety goggles or a full-face shield.
- Chemical-resistant gloves (e.g., nitrile rubber).
Skin Protection - Lab coat or chemical-resistant apron. - Long
pants and closed-toe shoes.
- Use in a well-ventilated area or a chemical
fume hood. - If ventilation is inadequate or there
Respiratory Protection is a risk of aerosolization, a NIOSH-approved

respirator with an organic vapor cartridge is
recommended.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure a safe laboratory environment.
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Handling Procedures

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

o Ventilation: Always handle Sesamex in a well-ventilated area, preferably within a chemical
fume hood.

» Hygiene: Do not eat, drink, or smoke in areas where Sesamex is handled. Wash hands
thoroughly after handling.

» Mixing: When preparing solutions, mix or pour concentrated liquids below waist level to
minimize the risk of splashing near the face.

Storage Procedures

» Container: Store in the original, tightly sealed container.

» Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.

e Incompatibilities: Store separately from strong oxidizing agents.

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate potential harm.

First Aid Measures
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Exposure Route

First Aid Protocol

Ingestion

- Rinse mouth with water. - Do NOT induce

vomiting. - Seek immediate medical attention.

Skin Contact

- Immediately remove contaminated clothing. -
Wash the affected area with soap and plenty of
water for at least 15 minutes. - Seek medical

attention if irritation persists.

Eye Contact

- Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. - Remove contact
lenses if present and easy to do. - Seek

immediate medical attention.

Inhalation

- Move the individual to fresh air. - If breathing is
difficult, provide oxygen. - Seek medical

attention if symptoms persist.

Spill Response

In the event of a spill, follow these steps to ensure a safe and effective cleanup.
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Caption: Workflow for responding to a Sesamex spill.

Disposal Plan
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Proper disposal of Sesamex and its containers is crucial to prevent environmental
contamination.

Waste Disposal Protocol

o Waste Collection: All waste containing Sesamex, including contaminated absorbents and
disposable PPE, must be collected in a designated, properly labeled, and sealed hazardous
waste container.

o Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area,
segregated from incompatible materials.

o Disposal Method: The primary and recommended method of disposal is through a licensed
chemical waste disposal company, likely via incineration. Do not dispose of this chemical
down the drain or in regular trash.

Container Disposal

« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent.

¢ Rinsate: The rinsate from the triple rinse must be collected and disposed of as hazardous
waste.

o Final Disposal: After triple-rinsing, the container can be disposed of as non-hazardous waste,
with the label defaced or removed, in accordance with local regulations.

The following diagram outlines the decision-making process for the proper disposal of
Sesamex.
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Caption: Decision workflow for the disposal of Sesamex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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